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Compound of Interest

Compound Name: Zotepine-d6 N-Oxide

Cat. No.: B15144676

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the chemical
properties and stability of Zotepine-d6é N-Oxide. Zotepine is a second-generation
antipsychotic, and understanding the characteristics of its metabolites is crucial for drug
development and safety assessment. Zotepine-d6 N-Oxide is the deuterated form of the
Zotepine N-Oxide metabolite. While specific experimental data for the deuterated analog is not
readily available, the properties are expected to be comparable to the non-deuterated form.

Chemical Properties

Zotepine N-Oxide is a known human metabolite of Zotepine.[1] The following table summarizes
its key chemical properties based on available data. It is important to note that much of the
available information is based on predicted values.
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Property Value Source
Molecular Formula C18H18CINO2S DrugBank[2]
Molecular Weight 347.9 g/mol Aquigen Bio Sciences[3]
Monoisotopic Mass 347.0746777 DrugBank[2]
Predicted Water Solubility 0.000372 mg/mL DrugBank[2]
Predicted logP 2.22 DrugBank[2]
Predicted pKa (Strongest

Basic) 4.13 DrugBank[2]
Hydrogen Acceptor Count 2 DrugBank[2]
Hydrogen Donor Count 0 DrugBank[2]
Polar Surface Area 32.29 A2 DrugBank[2]
Rotatable Bond Count 4 DrugBank[?2]

Metabolic Pathway of Zotepine

Zotepine undergoes extensive metabolism in the body, primarily mediated by the cytochrome
P450 enzymes CYP1A2 and CYP3A4.[1][4] One of the main metabolic pathways is the
oxygenation of the nitrogen atom in the dimethylaminoethyl side chain, leading to the formation
of Zotepine N-Oxide.[1][4]
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Metabolic conversion of Zotepine to Zotepine N-Oxide.

Stability Profile

Specific stability studies on Zotepine-d6 N-Oxide are not publicly available. However, general
knowledge about N-oxides and stability data for the parent compound, Zotepine, can provide
some insights.

N-oxides can be susceptible to reduction back to the parent amine. Their stability can be
influenced by factors such as pH, temperature, and the presence of reducing agents. For
instance, some N-oxides have been found to be unstable in alkaline solutions and at high
temperatures.[5]

Studies on a microemulsion formulation of Zotepine (the parent drug) demonstrated good
physical stability under freeze-thaw cycles and long-term storage conditions (30 + 2 °C/65%
RH for 6 months).[6] While this data pertains to a specific formulation of the parent drug, it
highlights the importance of formulation in ensuring the stability of a compound.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and stability testing of Zotepine-
d6 N-Oxide are not described in the currently available scientific literature. For researchers
requiring this compound, custom synthesis by a specialized chemical supplier would be
necessary.

The following diagram outlines a general workflow for the characterization and stability
assessment of a synthesized metabolite like Zotepine-dé N-Oxide.
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General workflow for metabolite characterization.

Conclusion

Zotepine-d6 N-Oxide is a deuterated metabolite of the antipsychotic drug Zotepine. While
predicted data on its chemical properties are available, specific experimental studies on its
synthesis, stability, and detailed chemical characteristics are lacking in the public domain.
Further research is required to fully elucidate the physicochemical profile of this metabolite,
which is essential for a comprehensive understanding of the pharmacology and safety of

Zotepine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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